Cas no 69697-46-7 (4-(propan-2-yloxy)cyclohexan-1-one)

• Product Name: 4-(propan-2-yloxy)cyclohexan-1-one
• CAS No: 69697-46-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD16658578
• CID: 837832
• Update Time: 2025-05-25

4-(propan-2-yloxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxycyclohexanone
• 4-propan-2-yloxycyclohexan-1-one
• CYCLOHEXANONE,4-(1-METHYLETHOXY)-
• 4-(propan-2-yloxy)cyclohexanone
• 4-[(1-methylethyl)oxy]cyclohexanone
• 4-isopropoxy-cyclohexanone
• 4-Isopropyloxycyclohexanon
• AK-93525
• ANW-53382
• BD230910
• CTK8B6388
• KB-242473
• SureCN602552
• 4-(1-Methylethoxy)cyclohexanone
• 4-(propan-2-yloxy)cyclohexan-1-one
• QVHMVEHDBXFYCA-UHFFFAOYSA-N
• Cyclohexanone, 4-(1-methylethoxy)-
• 0776AC
• 4-[(Propan-2-yl)oxy]cyclohexan-1-one
• ST2411487

• MDL： MFCD16658578
• Inchi： 1S/C9H16O2/c1-7(2)11-9-5-3-8(10)4-6-9/h7,9H,3-6H2,1-2H3
• InChI Key： QVHMVEHDBXFYCA-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1CCC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 222 ºC
• Flash Point: 82 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-(propan-2-yloxy)cyclohexan-1-one

Recent Advances in the Study of 4-(propan-2-yloxy)cyclohexan-1-one (CAS: 69697-46-7) and Its Applications in Chemical Biology and Medicine

The compound 4-(propan-2-yloxy)cyclohexan-1-one (CAS: 69697-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the versatility of 4-(propan-2-yloxy)cyclohexan-1-one as a key intermediate in the synthesis of more complex bioactive molecules. Its cyclohexanone core, functionalized with an isopropoxy group, offers a strategic handle for further chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the synthesis of novel anti-inflammatory and antimicrobial agents, demonstrating its broad utility in drug discovery.

One of the most promising areas of research involves the exploration of 4-(propan-2-yloxy)cyclohexan-1-one as a precursor for the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Preliminary in vitro studies have shown that derivatives of this compound exhibit selective inhibition against specific kinase targets, suggesting potential for further optimization and development into clinical candidates.

In addition to its applications in small-molecule drug discovery, 4-(propan-2-yloxy)cyclohexan-1-one has also been investigated for its role in chemical biology tools. Its ability to serve as a photoaffinity labeling agent has been exploited in proteomics studies, enabling researchers to map protein-ligand interactions with high precision. This application is particularly valuable in target identification and validation, a critical step in the drug development pipeline.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 4-(propan-2-yloxy)cyclohexan-1-one. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been explored to reduce the environmental impact of its synthesis while maintaining high yields and purity. These developments are crucial for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

The safety profile and pharmacokinetic properties of 4-(propan-2-yloxy)cyclohexan-1-one have also been subjects of recent investigation. While the compound itself shows favorable characteristics in preliminary toxicology studies, researchers emphasize the need for comprehensive evaluation of its derivatives, particularly those intended for therapeutic use. Structure-activity relationship (SAR) studies are ongoing to optimize both efficacy and safety profiles of compounds derived from this scaffold.

Looking ahead, the potential applications of 4-(propan-2-yloxy)cyclohexan-1-one appear vast and varied. Its role in fragment-based drug discovery, where small molecules are used as starting points for the development of more potent compounds, is particularly promising. Additionally, its utility in chemical biology continues to expand, with new applications emerging in areas such as targeted protein degradation and covalent inhibitor design.

In conclusion, 4-(propan-2-yloxy)cyclohexan-1-one (CAS: 69697-46-7) represents a versatile and valuable compound in chemical biology and medicinal chemistry. The recent research highlighted in this briefing demonstrates its potential across multiple areas of drug discovery and development. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and research tools.